N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)benzenesulfonamide

• IUPAC Name: N-[2-[4-(4-fluorophenyl)piperazin-1-yl]sulfonylethyl]benzenesulfonamide
• InChI: InChI=1S/C18H22FN3O4S2/c19-16-6-8-17(9-7-16)21-11-13-22(14-12-21)27(23,24)15-10-20-28(25,26)18-4-2-1-3-5-18/h1-9,20H,10-15H2
• InChI Key: KRJLUMOXEJCDLU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)S(=O)(=O)CCNS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C18H22FN3O4S2
• Molecular Weight: 427.5 g/mol
• CAS No.: 897622-16-1

Description

N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H22FN3O4S2 and its molecular weight is 427.51. The purity is usually 95%.
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Scientific Research Applications

Enzyme Inhibition and Potential Pharmacological Applications

Carbonic Anhydrase Inhibition

N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)benzenesulfonamide is part of a class of sulfonamide derivatives that have been investigated for their inhibitory activity against carbonic anhydrases (CAs). These enzymes are involved in numerous physiological processes, including respiration, acid-base balance, and the formation of aqueous humor and cerebrospinal fluid. Inhibitors of CAs have potential therapeutic applications in treating conditions such as glaucoma, epilepsy, obesity, and cancer, particularly due to their role in tumor-associated enzymes like CA IX and XII, which are targets for antitumor agents (Congiu et al., 2015).

Anticonvulsant Activity

Beyond their enzyme inhibitory properties, some derivatives have been evaluated for anticonvulsant activity. For instance, certain benzenesulfonamide derivatives have shown effective seizure protection in animal models, suggesting potential utility in treating epileptogenesis (Mishra et al., 2017).

Analytical and Biochemical Applications

Additionally, variants of this compound have been synthesized for use in analytical derivatization in liquid chromatography. These derivatives facilitate sensitive detection of analytes after being tagged, indicating utility in biochemical research and analysis (Hsin‐Lung Wu et al., 1997).

Inhibitory Profile Against Neurodegenerative Enzymes

Research into sulfonamides incorporating triazine structural motifs, including compounds structurally related to this compound, has shown inhibitory action against enzymes involved in neurodegenerative diseases. These compounds exhibited inhibitory potency against acetylcholinesterase and butyrylcholinesterase, enzymes linked to Alzheimer's disease, and tyrosinase, associated with pigmentation disorders (Lolak et al., 2020).